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Compound of Interest

Compound Name: N-(2-Ethoxyphenyl)acetamide

CAS No.: 581-08-8

Cat. No.: B364013

Get Quote

This document provides an in-depth technical guide for researchers, scientists, and drug

development professionals on the definitive structural elucidation of N-(2-
Ethoxyphenyl)acetamide. Moving beyond a simple recitation of methods, this guide delves

into the scientific rationale behind the multi-faceted spectroscopic approach, presenting a self-

validating workflow that ensures the highest degree of confidence in structural assignment. The

methodologies described herein are grounded in established principles and represent the gold

standard for the characterization of small organic molecules.

Introduction: The Molecular Identity of N-(2-
Ethoxyphenyl)acetamide
N-(2-Ethoxyphenyl)acetamide (CAS No: 581-08-8), also known as 2-ethoxyacetanilide, is an

aromatic amide with the chemical formula C₁₀H₁₃NO₂ and a molecular weight of 179.22 g/mol .

[1][2] Its structure, featuring an ortho-substituted ethoxy group on the phenyl ring, makes it an

important analogue of related bioactive compounds and a versatile intermediate in organic

synthesis.[3] Accurate and unambiguous structural confirmation is a prerequisite for its use in

any research or development context, ensuring purity, identity, and the validity of downstream

applications.
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This guide outlines a synergistic application of modern spectroscopic techniques to create a

complete and irrefutable structural profile of the molecule.

The Integrated Spectroscopic Workflow: A Strategy
for Unambiguous Confirmation
The core principle of modern structural elucidation lies in the integration of complementary

analytical techniques. No single method provides a complete picture; rather, each offers a

unique piece of the structural puzzle. Mass spectrometry provides the molecular weight and

fragmentation map, infrared spectroscopy identifies the functional groups, and nuclear

magnetic resonance spectroscopy reveals the precise atomic connectivity. This integrated

approach creates a self-validating system where the data from each experiment must be

consistent with the others, leading to a single, confirmed structure.
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Structural Elucidation Workflow

N-(2-Ethoxyphenyl)acetamide
(Pure Sample)

Mass Spectrometry
(MS)

Analysis

Infrared Spectroscopy
(IR)

Analysis

NMR Spectroscopy
(¹H, ¹³C)

Analysis

UV-Vis Spectroscopy

Analysis

Molecular Weight
Fragment Analysis

Functional Group
Identification

Atom Connectivity
Stereochemistry

Chromophore
Confirmation

Data Integration &
Correlation

Final Confirmed Structure

Validation

Click to download full resolution via product page

Caption: General experimental workflow for structural elucidation.

Mass Spectrometry (MS): Determining the Molecular
Blueprint
Causality: The initial and most fundamental question in structural analysis is "What is its

mass?". Mass spectrometry directly answers this by providing the molecular weight of the

compound, which is essential for determining the molecular formula. Electron Ionization (EI) is
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a robust choice for this molecule as it not only reveals the molecular ion but also induces

predictable fragmentation, offering valuable clues about the molecule's substructures.

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)

Instrumentation: A high-resolution mass spectrometer equipped with an electron ionization

source.

Sample Introduction: A dilute solution of the sample in a volatile solvent (e.g., methanol or

dichloromethane) is introduced via direct infusion or through a GC inlet.

Ionization: The sample is bombarded with high-energy electrons (typically 70 eV), causing

ionization and fragmentation.

Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by the

mass analyzer.

Detection: The abundance of each ion is recorded, generating a mass spectrum.

Data Interpretation and Expected Fragmentation
The mass spectrum provides two key pieces of information: the molecular ion peak (M⁺˙) and

the fragmentation pattern.

Molecular Ion (M⁺˙): The molecular weight of N-(2-Ethoxyphenyl)acetamide is 179.22.

Therefore, the molecular ion peak is expected at m/z = 179.[1] The presence of this peak

confirms the molecular weight.

Fragmentation Pattern: The fragmentation is not random; it occurs at the weakest bonds and

results in stable carbocations or radical cations. The key fragmentations provide a

"fingerprint" of the molecule's structure.
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N-(2-Ethoxyphenyl)acetamide
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Caption: Structure of N-(2-Ethoxyphenyl)acetamide with proton labels.

Table 3: Predicted ¹H NMR Spectral Data (in CDCl₃, 400 MHz)
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Label
Assignm
ent

Chemical
Shift (δ,
ppm)

Multiplicit
y

Integratio
n

Coupling
(J, Hz)

Rationale

a NH ~8.2
Broad

Singlet
1H -

Exchangea

ble proton,

broad due

to

quadrupole

relaxation

of ¹⁴N.

b Ar-H ~8.3
Doublet of

Doublets
1H ~8.0, 1.5

Ortho to

the

electron-

withdrawin

g amide

group,

most

deshielded.

c, d Ar-H ~7.0-7.1 Multiplet 2H -

Protons

ortho and

meta to the

ethoxy

group.

e Ar-H ~6.9
Doublet of

Doublets
1H ~8.0, 1.5

Ortho to

the

electron-

donating

ethoxy

group,

most

shielded.

f O-CH₂-

CH₃

~4.1 Quartet 2H ~7.0 Methylene

protons

adjacent to

oxygen,
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split by

CH₃ group.

g CO-CH₃ ~2.2 Singlet 3H -

Acetyl

methyl

protons, no

adjacent

protons to

couple

with.

h
O-CH₂-

CH₃
~1.4 Triplet 3H ~7.0

Methyl

protons of

the ethoxy

group, split

by the CH₂

group.

¹³C NMR Data Interpretation
The proton-decoupled ¹³C NMR spectrum should display 10 distinct signals, corresponding to

the 10 carbon atoms in the molecule, confirming its asymmetry.

Table 4: Predicted ¹³C NMR Spectral Data (in CDCl₃, 100 MHz)
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Assignment Chemical Shift (δ, ppm) Rationale

C=O ~169
Amide carbonyl carbon, highly

deshielded.

Ar-C-O ~148
Aromatic carbon attached to

the electronegative oxygen.

Ar-C-N ~128
Aromatic carbon attached to

nitrogen.

Ar-CH ~124 Aromatic CH carbon.

Ar-CH ~122 Aromatic CH carbon.

Ar-CH ~121 Aromatic CH carbon.

Ar-CH ~112
Aromatic CH carbon, shielded

by the ortho-ethoxy group.

O-CH₂-CH₃ ~64

Methylene carbon of the

ethoxy group, attached to

oxygen.

CO-CH₃ ~25
Methyl carbon of the acetyl

group.

O-CH₂-CH₃ ~15
Methyl carbon of the ethoxy

group.

Conclusion: The Convergent Power of
Spectroscopy
The structural elucidation of N-(2-Ethoxyphenyl)acetamide is definitively achieved through the

strategic and integrated use of mass spectrometry, infrared spectroscopy, and nuclear

magnetic resonance spectroscopy. MS establishes the molecular formula (C₁₀H₁₃NO₂). IR

confirms the presence of the essential secondary amide, aromatic, and ether functional groups.

Finally, ¹H and ¹³C NMR spectroscopy provide the conclusive, high-resolution data needed to

piece these components together, confirming the ortho-substitution pattern and the precise

connectivity of every atom in the molecule. The convergence of data from these independent
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techniques provides a self-validating and unambiguous confirmation of the structure, meeting

the highest standards of scientific integrity required in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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